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Abstract
Stenophyllol B is a complex trimeric stilbene first isolated from plants of the Dipterocarpaceae

family and more recently from the rhizomes of Boesenbergia stenophylla.[1][2][3] As a member

of the stilbenoid class of compounds, which are known for their diverse pharmacological

activities, Stenophyllol B has garnered interest for its potential therapeutic applications. This

technical guide provides a comprehensive overview of the chemical characterization of

Stenophyllol B, including its physicochemical properties, the methodologies for its isolation

and structural elucidation, and its known biological activities, with a focus on its effects on

cancer cells.

Physicochemical Properties of Stenophyllol B
Stenophyllol B is a polyphenolic compound with a complex, polycyclic skeleton.[1] Its

fundamental properties have been determined through a combination of spectroscopic and

spectrometric techniques.
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Property Value Source

Molecular Formula C₄₂H₃₂O₉ [PubChem CID: 10794663]

Molecular Weight 680.7 g/mol [PubChem CID: 10794663]

IUPAC Name

(2S,3S,10R,11R,18R,19R)-3,1

1,19-tris(4-hydroxyphenyl)-20-

oxahexacyclo[16.6.1.0²,¹⁰.0⁴,⁹.

0¹²,¹⁷.0²¹,²⁵]pentacosa-

1(25),4(9),5,7,12(17),13,15,21,

23-nonaene-5,7,13,15,23-

pentol

[PubChem CID: 10794663]

Synonyms
stenphyllol B, HY-N11977, DA-

78041, CS-0890222
[PubChem CID: 10794663]

Chemical Class Trimeric Stilbene [1]

Natural Sources

Hopea, Neobalanocarpus,

Shorea, Stemonoporus, Vateri,

Boesenbergia stenophylla

[1][2]

Experimental Protocols for Characterization
The structural elucidation of Stenophyllol B was accomplished through a combination of

chromatographic separation and spectroscopic analysis. While the specific, detailed protocols

from the primary literature are not publicly available, the general methodologies are outlined

below.

Isolation of Stenophyllol B
A general workflow for the isolation of Stenophyllol B from its natural source, such as the

rhizomes of Boesenbergia stenophylla, is depicted in the following diagram.
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General Workflow for Isolation of Stenophyllol B

Dried and Powdered Plant Material
(e.g., Rhizomes of B. stenophylla)

Solvent Extraction
(e.g., Hexane, Chloroform, Ethanol)

Column Chromatography
(Silica Gel)

Further Chromatographic Purification
(e.g., Preparative TLC, HPLC)

Isolated Stenophyllol B

Click to download full resolution via product page

Caption: General workflow for the isolation of Stenophyllol B.

Structural Elucidation
The chemical structure of Stenophyllol B was determined using a suite of spectroscopic

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC,

HMBC) NMR experiments are crucial for determining the carbon-hydrogen framework of the

molecule, including the connectivity and stereochemistry of the complex polycyclic system.
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High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS): This technique is

used to determine the accurate mass of the molecule, which in turn allows for the confident

determination of its molecular formula.

Infrared (IR) Spectroscopy: IR spectroscopy provides information about the functional groups

present in the molecule, such as hydroxyl (-OH) and aromatic (C=C) groups.

Ultraviolet-Visible (UV-Vis) Spectroscopy: UV-Vis spectroscopy is used to study the

electronic transitions within the molecule and can help to identify the chromophoric systems,

such as the aromatic rings in the stilbene units.

Spectroscopic Data
While the primary literature containing the detailed NMR and HRESIMS data for Stenophyllol
B is not publicly accessible, the abstracts of these publications confirm that such data was

used for its structural determination.[2]

Biological Activity and Signaling Pathway
Stenophyllol B has been shown to possess significant antiproliferative and pro-apoptotic

effects in triple-negative breast cancer (TNBC) cells.[4] Its mechanism of action involves the

induction of oxidative stress and the activation of apoptotic signaling pathways.

Induction of Oxidative Stress and Apoptosis
Stenophyllol B has been observed to increase the levels of reactive oxygen species (ROS)

and mitochondrial superoxide in TNBC cells. This increase in oxidative stress is a key trigger

for the downstream apoptotic events. The compound activates both the intrinsic and extrinsic

pathways of apoptosis, as evidenced by the activation of caspases 3, 8, and 9.[4]

The proposed signaling pathway for the anticancer activity of Stenophyllol B is illustrated in

the diagram below.
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Proposed Signaling Pathway of Stenophyllol B in Cancer Cells
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Caption: Proposed signaling pathway of Stenophyllol B in cancer cells.

Conclusion
Stenophyllol B is a structurally complex natural product with promising anticancer activity. Its

chemical characterization has been achieved through a combination of chromatographic and

spectroscopic techniques. The induction of oxidative stress and apoptosis in cancer cells
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highlights its potential as a lead compound for the development of new therapeutic agents.

Further research is warranted to fully elucidate its pharmacological profile and to explore its

therapeutic potential in greater detail.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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